1-(Bromomethyl)-4-methoxy-2-nitrobenzene
Overview
Description
“1-(Bromomethyl)-4-methoxy-2-nitrobenzene” is a compound that belongs to the class of organic compounds known as benzene and substituted derivatives . These are aromatic compounds containing one monocyclic ring system consisting of benzene .
Molecular Structure Analysis
The molecular structure of “1-(Bromomethyl)-4-methoxy-2-nitrobenzene” would consist of a benzene ring with a bromomethyl, a methoxy, and a nitro group attached to it . The exact positions of these groups on the benzene ring would depend on the specific synthesis process.Chemical Reactions Analysis
The chemical reactions involving “1-(Bromomethyl)-4-methoxy-2-nitrobenzene” would depend on the conditions and reagents present. Bromomethyl compounds are often used as intermediates in organic synthesis, where the bromine atom can be replaced by other groups .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(Bromomethyl)-4-methoxy-2-nitrobenzene” would depend on its structure. For instance, bromomethylbenzene is a colorless liquid with lachrymatory properties .Scientific Research Applications
Organic Synthesis
1-(Bromomethyl)-4-methoxy-2-nitrobenzene: is a valuable intermediate in organic synthesis. It can be utilized for the preparation of complex molecular structures due to its reactive bromomethyl group, which can undergo further transformations. For instance, it can participate in cross-coupling reactions to form carbon-carbon bonds, essential in building larger organic molecules .
Pharmaceutical Research
In pharmaceutical research, this compound’s derivatives may be explored for their potential medicinal properties. The nitro group, in particular, is a functional moiety present in various drug molecules. It could be reduced to an amine, offering a pathway to synthesize compounds with potential activity against diseases .
Material Science
The compound’s utility extends to material science, where it can be used to modify surface properties of materials. Its incorporation into polymers could lead to materials with enhanced characteristics like increased thermal stability or specific interaction capabilities .
Analytical Chemistry
In analytical chemistry, 1-(Bromomethyl)-4-methoxy-2-nitrobenzene can serve as a standard or reagent in chromatographic methods or spectroscopic analysis due to its distinct chemical structure, aiding in the identification and quantification of complex mixtures .
Environmental Science
This compound could be investigated for its environmental impact, particularly in the context of its degradation products. Understanding its behavior in environmental systems is crucial for assessing potential risks and developing remediation strategies .
Medicinal Chemistry
The bromomethyl group can be a precursor to various pharmacophores. In medicinal chemistry, the compound can be transformed into molecules that interact with biological targets, leading to the development of new therapeutic agents .
Polymer Chemistry
In polymer chemistry, 1-(Bromomethyl)-4-methoxy-2-nitrobenzene can be used to introduce side chains or crosslinking structures in polymers, potentially leading to new materials with unique properties for industrial applications .
Catalysis
The compound may also find applications in catalysis, where it could be used to synthesize ligands for transition metal catalysts. These catalysts are pivotal in facilitating a wide range of chemical reactions, including those important for producing fine chemicals and pharmaceuticals .
Mechanism of Action
Target of Action
Bromomethyl compounds are often used in organic synthesis, particularly in suzuki-miyaura coupling reactions . This suggests that the compound may interact with organoboron reagents or palladium catalysts in these reactions .
Mode of Action
Bromomethyl compounds are generally electrophilic and can participate in nucleophilic substitution reactions . In the context of Suzuki-Miyaura coupling, the bromomethyl group may undergo oxidative addition with a palladium catalyst, forming a new Pd-C bond .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-(Bromomethyl)-4-methoxy-2-nitrobenzene . Factors such as temperature, pH, and the presence of other chemicals can affect its reactivity. Additionally, regulatory factors may also influence its use and disposal .
Future Directions
properties
IUPAC Name |
1-(bromomethyl)-4-methoxy-2-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO3/c1-13-7-3-2-6(5-9)8(4-7)10(11)12/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZFGFNGYZZHELE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CBr)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30395875 | |
Record name | 1-(bromomethyl)-4-methoxy-2-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30395875 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57559-52-1 | |
Record name | 1-(bromomethyl)-4-methoxy-2-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30395875 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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